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Compound of Interest

Compound Name: laccaic acid B

Cat. No.: B1674213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic techniques used to confirm

the molecular structure of laccaic acid B, a naturally occurring red anthraquinone pigment. By

presenting supporting experimental data and detailed protocols, this document aims to serve

as a valuable resource for researchers working with laccaic acid B and other similar natural

products.

Molecular Structure of Laccaic Acid B
Laccaic acid B is a member of the laccaic acids, a group of closely related anthraquinone

derivatives. Its structure has been elucidated as 3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-

hydroxyethyl)phenyl]-9,10-dioxoanthracene-1,2-dicarboxylic acid, with the molecular formula

C₂₄H₁₆O₁₂ and a molecular weight of 496.38 g/mol .[1][2] The confirmation of this complex

structure relies on a combination of modern spectroscopic methods.

Spectroscopic Data for Structural Elucidation
The following tables summarize the key spectroscopic data for laccaic acid B and compare it

with related compounds, laccaic acid A, laccaic acid C, and kermesic acid.

Table 1: UV-Visible Spectroscopy Data
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Compound Solvent λmax (nm) Reference(s)

Laccaic Acid B General 488 - 518 [1][3]

Concentrated H₂SO₄
Lacks 558 nm peak

seen in Laccaic Acid A
[1]

Laccaic Acid A Concentrated H₂SO₄ 302, 361, 518, 558 [4]

Kermesic Acid Not specified 276, 312, 498 [5]

Table 2: Mass Spectrometry Data
Compound

Ionization
Mode

[M-H]⁻ (m/z)
Key Fragment
Ions (m/z)

Reference(s)

Laccaic Acid B ESI⁻ 495

451 ([M-H-

CO₂]⁻), 407 ([M-

H-2CO₂]⁻)

[6]

Laccaic Acid A ESI⁻ 536
492 ([M-H-

CO₂]⁻)

Laccaic Acid C ESI⁻ 538
494 ([M-H-

CO₂]⁻)
[6]

Table 3: FT-IR Spectroscopy Data (Characteristic Peaks
in cm⁻¹)

Functional Group Lac Dye (General) Reference(s)

O-H (phenolic, carboxylic acid) 3400 - 3000 (broad)

C-H (aromatic/aliphatic) ~2924

C=O (quinone, carboxylic acid) 1680 - 1630

C=C (aromatic) ~1631

C-O (alcohol, carboxylic acid) 1320 - 1000

C-H (aromatic bending) 1000 - 675
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Note: A specific, complete FT-IR spectrum with detailed peak assignments for pure laccaic
acid B is not readily available in the cited literature. The data presented is for general lac dye.

Table 4: ¹³C NMR Spectroscopy Data (Chemical Shifts δ
in ppm)
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Carbon Atom
Laccaic Acid C (in DMSO-
d₆)

Reference(s)

C-1 137.9 [7][8]

C-2 132.5 [7][8]

C-3 162.2 [7][8]

C-4 108.9 [7][8]

C-4a 134.5 [7][8]

C-5 158.9 [7][8]

C-6 160.8 [7][8]

C-7 111.9 [7][8]

C-8 156.9 [7][8]

C-8a 108.1 [7][8]

C-9 189.9 [7][8]

C-9a 107.4 [7][8]

C-10 182.0 [7][8]

C-10a 134.5 [7][8]

C-1' 124.5 [7][8]

C-2' 155.9 [7][8]

C-3' 114.9 [7][8]

C-4' 129.5 [7][8]

C-5' 128.5 [7][8]

C-6' 119.8 [7][8]

C-7' 54.1 [7][8]

C-8' 34.2 [7][8]

COOH (C-1) 170.8 [7][8]
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COOH (C-2) 168.9 [7][8]

COOH (side chain) 170.8 [7][8]

Note: Specific, experimentally determined ¹H and ¹³C NMR data for laccaic acid B are not

readily available in the reviewed literature. The data for the structurally similar laccaic acid C is

provided for comparative purposes. The key difference between laccaic acid B and C lies in

the side chain attached to the phenyl ring.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)

Instrumentation: An HPLC system coupled to a tandem mass spectrometer (MS/MS) with an

electrospray ionization (ESI) source is typically used.[6]

Chromatographic Separation: A reversed-phase C18 column is commonly employed for

separation. A gradient elution with a mobile phase consisting of acidified water (e.g., with

0.1% formic acid) and an organic solvent like methanol or acetonitrile is effective for

separating the components of lac dye.[6]

Mass Spectrometry: The mass spectrometer is operated in negative ion mode (ESI⁻) for the

analysis of laccaic acids. Full scan mode is used to identify the molecular ions, and product

ion scans (MS/MS) are performed to obtain fragmentation patterns, which are crucial for

structural confirmation.[6] The collision-induced dissociation (CID) typically shows the loss of

one or two carbon dioxide molecules from the carboxylic acid groups.[6]

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: The sample is typically prepared as a KBr pellet. A small amount of the

dried sample is mixed with potassium bromide powder and pressed into a thin, transparent

disk.
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Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400

cm⁻¹).

Interpretation: The spectrum is analyzed for characteristic absorption bands corresponding to

the various functional groups present in the molecule, such as the broad O-H stretching of

phenols and carboxylic acids, the C=O stretching of the quinone and carboxylic acid

moieties, C=C stretching of the aromatic rings, and C-O stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated

solvent, commonly dimethyl sulfoxide (DMSO-d₆) due to the polarity of laccaic acids.

Data Acquisition: ¹H NMR, ¹³C NMR, and various 2D NMR experiments (such as COSY,

HSQC, and HMBC) are performed on a high-field NMR spectrometer.

Interpretation:

¹H NMR: The chemical shifts, integration, and coupling constants of the proton signals

provide information about the number and connectivity of protons in the molecule,

including those on the aromatic rings and the side chain.

¹³C NMR: The chemical shifts of the carbon signals reveal the different carbon

environments, such as the carbonyl carbons of the quinone and carboxylic acids, the

hydroxyl- and alkyl-substituted aromatic carbons, and the carbons of the side chain.

2D NMR: COSY spectra are used to establish proton-proton correlations, while HSQC and

HMBC spectra are used to determine one-bond and multiple-bond correlations between

protons and carbons, respectively. These 2D techniques are essential for unambiguously

assigning all the signals and confirming the overall connectivity of the molecule.

Workflow for Molecular Structure Confirmation
The following diagram illustrates the general workflow for confirming the molecular structure of

a natural product like laccaic acid B using a combination of spectroscopic methods.
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Workflow for Spectroscopic Confirmation of Laccaic Acid B Structure

Isolation & Purification

Spectroscopic Analysis

Data Analysis & Structure Elucidation

Isolation from Lac Resin

Purification (e.g., HPLC)

UV-Vis Spectroscopy Mass Spectrometry (MS, MS/MS) FT-IR Spectroscopy NMR Spectroscopy (1H, 13C, 2D)

Determine λmax
(Chromophore)

Determine Molecular Weight &
Fragmentation Pattern Identify Functional Groups Establish Connectivity &

Stereochemistry

Confirm Molecular Structure

Click to download full resolution via product page

Caption: Spectroscopic workflow for laccaic acid B.

Conclusion
The confirmation of the molecular structure of laccaic acid B is a multi-faceted process that

relies on the synergistic use of various spectroscopic techniques. Mass spectrometry provides

crucial information about the molecular weight and fragmentation, while FT-IR spectroscopy

identifies the key functional groups present. UV-Vis spectroscopy helps in characterizing the

chromophoric system. Although specific NMR data for laccaic acid B is not widely published,

the analysis of closely related compounds like laccaic acid C demonstrates the power of 1D
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and 2D NMR in establishing the precise connectivity and completing the structural elucidation.

This guide provides a framework for researchers to approach the structural confirmation of

laccaic acid B and similar complex natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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